Cas no 2011-69-0 (Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)-)

Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)- structure
2011-69-0 structure
Product name:Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)-
CAS No:2011-69-0
MF:C15H13N3O4
MW:299.281423330307
CID:238967
PubChem ID:618040

Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-amino-N-(2-benzoyl-4-nitrophenyl)-
    • 2-amino-N-(2-benzoyl-4-nitrophenyl)acetamide
    • YEABXHBIQRGGDP-UHFFFAOYSA-N
    • DTXSID90347118
    • Diphenyl ketone, 2-[aminoacetylamino]-5-nitro-
    • 2-Amino-N-(2-benzoyl-4-nitrophenyl)acetamide #
    • SCHEMBL11157919
    • 2011-69-0
    • Inchi: InChI=1S/C15H13N3O4/c16-9-14(19)17-13-7-6-11(18(21)22)8-12(13)15(20)10-4-2-1-3-5-10/h1-8H,9,16H2,(H,17,19)
    • InChI Key: YEABXHBIQRGGDP-UHFFFAOYSA-N
    • SMILES: NCC(NC1=CC=C([N+]([O-])=O)C=C1C(C1=CC=CC=C1)=O)=O

Computed Properties

  • Exact Mass: 299.09069
  • Monoisotopic Mass: 299.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 115.33

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